![molecular formula C18H18FIN2O2S B4540015 4-butoxy-N-{[(2-fluoro-4-iodophenyl)amino]carbonothioyl}benzamide](/img/structure/B4540015.png)
4-butoxy-N-{[(2-fluoro-4-iodophenyl)amino]carbonothioyl}benzamide
Description
Synthesis Analysis
The synthesis of compounds similar to 4-butoxy-N-{[(2-fluoro-4-iodophenyl)amino]carbonothioyl}benzamide involves multi-step chemical reactions, starting from commercially available materials. Key steps include ring-closing reactions, reduction, and acylation, aiming for high yields and purity. For instance, the synthesis of related benzamide compounds involves complex reactions characterized by spectroscopic techniques like IR, NMR, and mass spectrometry to confirm the structure (Bin, 2015).
Molecular Structure Analysis
The molecular structure of similar compounds is determined using techniques like X-ray crystallography. These structures reveal intricate details such as crystal systems, space groups, and intramolecular interactions. For example, a related compound crystallized in a monoclinic space group, showcasing strong intramolecular hydrogen bonds (Saeed et al., 2010).
Chemical Reactions and Properties
Chemical reactions involving compounds of this nature often include nucleophilic substitution reactions, leading to the formation of various heterocyclic structures. Fluorogenic reagents for thiols, for instance, are synthesized to react specifically and quantitatively, demonstrating the compound's reactivity and potential for selectivity in chemical reactions (Toyo’oka et al., 1989).
Physical Properties Analysis
The physical properties, including solubility, thermal stability, and glass transition temperatures, are critical for understanding the compound's behavior under different conditions. Polyamides derived from related synthesis processes exhibit noncrystalline structures, high solubility in polar solvents, and significant thermal stability, highlighting the compound's adaptability and durability (Hsiao et al., 2000).
Chemical Properties Analysis
The chemical properties, including reactivity with nucleophiles and electrophiles, play a vital role in the compound's applications in synthesis and chemical reactions. Studies on similar compounds have explored nucleophilic vinylic substitution reactions, offering insights into their chemical behavior and potential for further chemical transformations (Meiresonne et al., 2015).
properties
IUPAC Name |
4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FIN2O2S/c1-2-3-10-24-14-7-4-12(5-8-14)17(23)22-18(25)21-16-9-6-13(20)11-15(16)19/h4-9,11H,2-3,10H2,1H3,(H2,21,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTEPDRVKUZQTLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FIN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-butoxy-N-[(2-fluoro-4-iodophenyl)carbamothioyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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